Cas no 1804407-59-7 (2-Bromo-6-nitropyridine-4-carbonyl chloride)

• Product Name: 2-Bromo-6-nitropyridine-4-carbonyl chloride
• CAS No: 1804407-59-7
• MF: C₆H₂BrClN₂O₃
• MW: 265.448679447174
• CID: 4901770
• Update Time: 2025-06-15

2-Bromo-6-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C6H2BrClN2O3/c7-4-1-3(6(8)11)2-5(9-4)10(12)13/h1-2H
• InChI Key： KPSKJYYPTTXTNH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)Cl)=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8

Additional information on 2-Bromo-6-nitropyridine-4-carbonyl chloride

Recent Advances in the Application of 2-Bromo-6-nitropyridine-4-carbonyl chloride (CAS: 1804407-59-7) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-nitropyridine-4-carbonyl chloride (CAS: 1804407-59-7) is a highly versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its reactive carbonyl chloride and bromo-nitro pyridine structure, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, underscoring its importance in drug discovery and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Bromo-6-nitropyridine-4-carbonyl chloride as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to introduce the nitropyridine moiety, which was essential for enhancing the binding affinity and selectivity of the inhibitors. The resulting compounds exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range, suggesting promising therapeutic potential for autoimmune diseases and B-cell malignancies.

In addition to its role in kinase inhibitor development, 2-Bromo-6-nitropyridine-4-carbonyl chloride has been employed in the design of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of nitropyridine-derived compounds using this intermediate. These compounds demonstrated broad-spectrum antibacterial activity against both Gram-positive and Gram-negative pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed the enhanced antimicrobial activity to the electron-withdrawing effects of the nitro and bromo groups, which improved membrane penetration and target binding.

Another emerging application of 2-Bromo-6-nitropyridine-4-carbonyl chloride is in the development of fluorescent probes for biological imaging. A 2024 study in Chemical Communications detailed the synthesis of a nitropyridine-based fluorescent probe using this compound as a key intermediate. The probe exhibited excellent photostability and specificity for lysosomal imaging, enabling real-time visualization of lysosomal dynamics in live cells. This advancement opens new avenues for studying lysosome-related diseases and drug delivery mechanisms.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2-Bromo-6-nitropyridine-4-carbonyl chloride due to its reactivity and sensitivity to moisture. Recent efforts in process chemistry have focused on optimizing synthetic routes to improve yield and stability. For instance, a 2023 patent application disclosed a novel, scalable method for producing this compound under anhydrous conditions, significantly enhancing its practicality for industrial applications.

In conclusion, 2-Bromo-6-nitropyridine-4-carbonyl chloride (CAS: 1804407-59-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, antimicrobial development, and bioimaging highlight its versatility and potential for future innovations. Ongoing research aims to further explore its utility and address synthetic challenges, paving the way for new therapeutic and diagnostic advancements.